Cas no 2172169-30-9 (2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

• Product Name: 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• CAS No: 2172169-30-9
• MF: C₂₄H₁₉ClN₂O₅
• MW: 450.871065378189
• CID: 6436481
• PubChem ID: 165877018
• Update Time: 2025-10-30

2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• EN300-1540019
• 2172169-30-9
• 2-chloro-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid

• Inchi： 1S/C24H19ClN2O5/c25-21-11-14(9-10-19(21)23(29)30)27-22(28)12-26-24(31)32-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BEBGMFZYTMHTHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.0982494g/mol
• Monoisotopic Mass: 450.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

Comprehensive Overview of 2-Chloro-4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic Acid (CAS No. 2172169-30-9)

2-Chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS No. 2172169-30-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected chloroacetamidobenzoic acid, plays a critical role in solid-phase peptide synthesis (SPPS) due to its unique Fmoc-protecting group, which ensures selective deprotection under mild conditions. Researchers and chemists frequently search for its synthetic applications, purity standards, and handling protocols, reflecting its importance in modern drug development.

The molecular structure of 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid incorporates a chloroacetamide moiety, enabling its use as a versatile building block for bioconjugation and linker chemistry. Its CAS No. 2172169-30-9 is a key identifier in chemical databases, ensuring accurate sourcing for laboratories. Recent trends highlight growing interest in Fmoc-based reagents, driven by advancements in peptide therapeutics and targeted drug delivery systems. This aligns with frequent search queries such as "Fmoc-protected amino acid derivatives" and "applications of chloroacetamidobenzoic acid in SPPS."

From a synthetic perspective, CAS No. 2172169-30-9 is valued for its stability and compatibility with automated peptide synthesizers. The Fmoc group can be cleaved using piperidine, a feature that minimizes side reactions—a topic often explored in forums discussing "optimizing peptide coupling efficiency." Additionally, its benzoic acid backbone facilitates solubility in common organic solvents, addressing challenges like "solvent selection for Fmoc chemistry." Such practical considerations make it a staple in high-throughput screening and combinatorial chemistry workflows.

Quality control of 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid is paramount, with HPLC and NMR being standard techniques for verifying purity (>98%) and structural integrity. Searches for "CAS 2172169-30-9 specifications" often focus on batch-to-batch consistency, underscoring its role in reproducible research. Furthermore, its applications extend to antibody-drug conjugates (ADCs), where the chloroacetamide group serves as a reactive handle for site-specific modifications—a hot topic in biopharmaceutical innovation.

In conclusion, 2-chloro-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid (CAS No. 2172169-30-9) exemplifies the intersection of organic chemistry and biomedical research. Its design addresses critical needs in peptide synthesis, while emerging trends like "green chemistry in Fmoc deprotection" and "scalable peptide production" continue to shape its relevance. For researchers, understanding its properties and applications is essential to leveraging its full potential in drug discovery and material science.